Cas no 895526-38-2 (Hexyl(trimethyl)azanium;tetrafluoroborate)

• Product Name: Hexyl(trimethyl)azanium;tetrafluoroborate
• CAS No: 895526-38-2
• MF: C₉H₂₂BF₄N
• MW: 231.082296848297
• CID: 6256211
• PubChem ID: 23103333
• Update Time: 2026-03-11

Hexyl(trimethyl)azanium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• N-Trimethyl-N-hexylammonium tetrafluoroborate
• 895526-38-2
• SCHEMBL924919
• MFCD12761454
• N-Trimethyl-N-hexylammonium tetrafluoroborate; 99.5%
• hexyl(trimethyl)azanium;tetrafluoroborate
• Hexyl(trimethyl)azanium;tetrafluoroborate

• Inchi： 1S/C9H22N.BF4/c1-5-6-7-8-9-10(2,3)4;2-1(3,4)5/h5-9H2,1-4H3;/q+1;-1
• InChI Key： OAGVAQYKJJKUPY-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](C)(C)(C)CCCCCC

Computed Properties

• Exact Mass: 231.1781425g/mol
• Monoisotopic Mass: 231.1781425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Hexyl(trimethyl)azanium;tetrafluoroborate

Recent Advances in the Application of Hexyl(trimethyl)azanium;tetrafluoroborate (CAS: 895526-38-2) in Chemical Biology and Pharmaceutical Research

Hexyl(trimethyl)azanium;tetrafluoroborate (CAS: 895526-38-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This quaternary ammonium salt, characterized by its hexyl chain and tetrafluoroborate counterion, has demonstrated versatile applications in drug delivery, catalysis, and biomolecular interactions. Recent studies have explored its potential as a phase-transfer catalyst, its role in enhancing the solubility of hydrophobic drugs, and its interactions with biological membranes. The unique physicochemical properties of this compound, including its amphiphilic nature and stability under physiological conditions, make it a promising candidate for various therapeutic and diagnostic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Hexyl(trimethyl)azanium;tetrafluoroborate as a novel excipient for improving the bioavailability of poorly water-soluble drugs. The researchers demonstrated that this compound could form stable micelles in aqueous solutions, effectively encapsulating hydrophobic drug molecules and facilitating their transport across biological barriers. The study reported a significant enhancement in the oral bioavailability of several model drugs when formulated with Hexyl(trimethyl)azanium;tetrafluoroborate, suggesting its potential for developing more effective drug delivery systems.

In the field of biocatalysis, recent work has highlighted the compound's ability to stabilize enzymes in non-aqueous environments. A 2024 publication in ACS Catalysis showed that Hexyl(trimethyl)azanium;tetrafluoroborate could maintain the activity of lipases and other hydrolytic enzymes in organic solvents, enabling more efficient biotransformations for pharmaceutical synthesis. The researchers attributed this stabilizing effect to the compound's capacity to preserve the essential water layer around enzyme molecules while providing a favorable microenvironment for catalysis.

Emerging research has also explored the antimicrobial properties of Hexyl(trimethyl)azanium;tetrafluoroborate derivatives. A recent study in Antimicrobial Agents and Chemotherapy reported that structural analogs of this compound exhibited potent activity against multidrug-resistant bacterial strains, particularly Gram-positive pathogens. The mechanism of action appears to involve disruption of bacterial cell membranes, suggesting potential applications in developing new classes of antimicrobial agents to address the growing challenge of antibiotic resistance.

From a safety perspective, recent toxicological evaluations have provided important insights into the biocompatibility profile of Hexyl(trimethyl)azanium;tetrafluoroborate. A 2023 study in Regulatory Toxicology and Pharmacology conducted comprehensive in vitro and in vivo assessments, concluding that the compound shows favorable safety characteristics at therapeutic concentrations. These findings support its further development for pharmaceutical applications while highlighting the need for continued evaluation of long-term exposure effects.

Looking forward, the unique properties of Hexyl(trimethyl)azanium;tetrafluoroborate (CAS: 895526-38-2) position it as a valuable tool for addressing several current challenges in pharmaceutical development. Its applications span from improving drug formulation strategies to enabling novel synthetic approaches in medicinal chemistry. As research continues to uncover new facets of its biological interactions and therapeutic potential, this compound is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts.